N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide

• IUPAC Name: N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide
• InChI: InChI=1S/C21H24N4O2/c26-20(18-5-1-3-16-4-2-6-22-19(16)18)23-24-21(27)25-12-15-8-13-7-14(9-15)11-17(25)10-13/h1-6,13-15,17H,7-12H2,(H,23,26)(H,24,27)
• InChI Key: QBDJUQZCGMWEEG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)N(C3)C(=O)NNC(=O)C4=CC=CC5=C4N=CC=C5
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

N-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide, also known as QAUTC, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. QAUTC is a synthetic compound that can be synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide involves the inhibition of the PI3K/Akt signaling pathway and activation of the caspase pathway. The PI3K/Akt signaling pathway is a key pathway that regulates cell growth, proliferation, and survival. Inhibition of this pathway leads to the induction of apoptosis in cancer cells. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide also activates the caspase pathway, which is a key pathway involved in the induction of apoptosis.
Biochemical and Physiological Effects
N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide has been shown to exhibit potent anticancer activity in vitro and in vivo. In addition to its anticancer activity, N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide has also been shown to exhibit anti-inflammatory activity. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide inhibits the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide also inhibits the activation of NF-κB, a key transcription factor involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide exhibits potent anticancer activity against various cancer cell lines, making it a promising candidate for further development as an anticancer drug. However, N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide also has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its mode of action. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide also exhibits some toxicity towards normal cells, which may limit its use as an anticancer drug.

Future Directions

There are several future directions for research on N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide. One direction is to elucidate its mechanism of action. Further research is needed to understand the molecular targets of N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide and how it induces apoptosis in cancer cells. Another direction is to optimize the synthesis method of N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide to improve its yield and purity. Finally, further research is needed to evaluate the safety and efficacy of N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide in animal models and clinical trials.

Synthesis Methods

The synthesis of N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide involves the reaction of 4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide and 8-formylquinoline in the presence of acetic acid. The reaction proceeds smoothly and yields N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide in good purity and yield. The synthetic method is simple, efficient, and can be easily scaled up for large-scale production.

Scientific Research Applications

N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide has shown potential applications in various fields of scientific research. One of the most promising applications of N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide is in the field of cancer research. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N'-(quinoline-8-carbonyl)-4-azatricyclo[4.3.1.13,8]undecane-4-carbohydrazide induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt signaling pathway.